Cas no 1704955-42-9 ((3R)-3-{(benzyloxy)carbonylamino}-3-(2,5-dimethoxyphenyl)propanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-(2,5-dimethoxyphenyl)propanoic acid
• CAS No: 1704955-42-9
• MF: C₁₉H₂₁NO₆
• MW: 359.37314581871
• CID: 6014843
• PubChem ID: 103667804
• Update Time: 2025-06-11

(3R)-3-{(benzyloxy)carbonylamino}-3-(2,5-dimethoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(benzyloxy)carbonylamino}-3-(2,5-dimethoxyphenyl)propanoic acid
• 1704955-42-9
• EN300-1163120
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(2,5-dimethoxyphenyl)propanoic acid

• Inchi： 1S/C19H21NO6/c1-24-14-8-9-17(25-2)15(10-14)16(11-18(21)22)20-19(23)26-12-13-6-4-3-5-7-13/h3-10,16H,11-12H2,1-2H3,(H,20,23)(H,21,22)/t16-/m1/s1
• InChI Key： HHLBJRBEHXDALD-MRXNPFEDSA-N
• SMILES： O(C)C1C=CC(=CC=1[C@@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 359.13688739g/mol
• Monoisotopic Mass: 359.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 94.1Ų

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-(2,5-dimethoxyphenyl)propanoic acid

Introduction to (3R)-3-{(benzyloxy)carbonylamino}-3-(2,5-dimethoxyphenyl)propanoic Acid (CAS No. 1704955-42-9)

(3R)-3-{(benzyloxy)carbonylamino}-3-(2,5-dimethoxyphenyl)propanoic acid), identified by its CAS number 1704955-42-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its chiral center and functional groups, exhibits promising properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The molecular structure of (3R)-3-{(benzyloxy)carbonylamino}-3-(2,5-dimethoxyphenyl)propanoic acid consists of a propanoic acid backbone modified with a benzyloxy carbonylamino group and a 2,5-dimethoxyphenyl moiety. The presence of these functional groups not only contributes to its unique chemical properties but also enhances its potential as a building block in drug development. The stereochemistry at the 3-position, specifically the (R) configuration, is crucial for its biological activity and has been meticulously optimized through synthetic chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Among these efforts, chiral auxiliaries and building blocks play a pivotal role in constructing complex molecular architectures that mimic natural products and bioactive peptides. (3R)-3-{(benzyloxy)carbonylamino}-3-(2,5-dimethoxyphenyl)propanoic acid stands out as one such compound due to its versatility and the potential it holds for applications in medicinal chemistry.

The benzyloxy carbonylamino group in the molecule is particularly noteworthy as it serves as an effective protecting group for amino functions during synthetic procedures. This feature is especially valuable in multi-step syntheses where selective protection and deprotection are essential. Additionally, the 2,5-dimethoxyphenyl group introduces electronic and steric effects that can influence the compound's interactions with biological targets. These attributes make it an attractive candidate for further exploration in drug discovery programs.

Recent studies have demonstrated the utility of (3R)-3-{(benzyloxy)carbonylamino}-3-(2,5-dimethoxyphenyl)propanoic acid as a key intermediate in the synthesis of peptidomimetics and other bioactive molecules. Peptidomimetics are designed to mimic the structure and function of natural peptides while offering improved pharmacokinetic properties. The chiral proline derivative in this compound provides a scaffold that can be modified to target specific biological pathways, making it a valuable tool for developing novel therapeutics.

The pharmaceutical industry has shown particular interest in compounds that can modulate enzyme activity or interact with receptors in a highly specific manner. (3R)-3-{(benzyloxy)carbonylamino}-3-(2,5-dimethoxyphenyl)propanoic acid has been investigated for its potential to serve as a precursor in the synthesis of small-molecule inhibitors targeting various diseases, including cancer and inflammatory disorders. Its structural features allow for fine-tuning of biological activity through structural modifications, which is crucial for achieving high selectivity and efficacy.

In addition to its applications in drug development, (3R)-3-{(benzyloxy)carbonylamino}-3-(2,5-dimethoxyphenyl)propanoic acid has found utility in materials science and catalysis. The unique combination of functional groups makes it a versatile building block for designing novel materials with specific properties. For instance, its ability to participate in coordination chemistry has led to its use in the development of metal-organic frameworks (MOFs) and other advanced materials.

The synthesis of (3R)-3-{(benzyloxy)carbonylamino}-3-(2,5-dimethoxyphenyl)propanoic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Advanced techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve high enantiomeric purity. These synthetic strategies not only demonstrate the compound's complexity but also showcase the progress made in synthetic organic chemistry over recent decades.

The growing interest in green chemistry principles has also influenced the synthesis of this compound. Researchers are increasingly focusing on developing sustainable synthetic routes that minimize waste and reduce environmental impact. (3R)-3-{(benzyloxy)carbonylamino}-3-(2,5-dimethoxyphenyl)propanoic acid) serves as an excellent example of how traditional synthetic approaches can be adapted to meet these challenges.

In conclusion, (3R)-3-{(benzyloxy)carbonylamino}-3-(2,5-dimethoxyphenyl)propanoic acid (CAS No. 1704955-42-9)) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features make it an invaluable intermediate in pharmaceutical research, while its versatility extends to materials science and catalysis. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of innovation in synthetic chemistry and drug development.